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Compound of Interest

Compound Name:
2-Chloro-4-(imidazol-1-yl)benzoic

acid

CAS No.: 1343201-44-4

Cat. No.: B3098797

Get Quote

Executive Summary
This guide compares the crystallographic and physicochemical properties of 2-Chloro-4-
(imidazol-1-yl)benzoic acid (2-Cl-4-IBA) against the industry-standard ligand 4-(imidazol-1-

yl)benzoic acid (4-IBA).

The introduction of a chlorine atom at the ortho-position to the carboxyl group is not merely a

peripheral modification; it fundamentally alters the supramolecular assembly. Our analysis

demonstrates that the 2-Cl substituent induces a steric lock, forcing the carboxylate group out

of planarity with the phenyl ring, thereby disrupting the standard "head-to-tail" hydrogen

bonding motifs observed in the non-halogenated parent. This guide details the synthesis,

structural characterization protocols, and comparative performance data for researchers in

crystal engineering and drug development.

Synthesis & Preparation Protocol
To ensure structural integrity for analysis, high-purity crystals must be synthesized. The

presence of the ortho-chlorine atom requires modified reaction conditions compared to the
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standard 4-IBA synthesis due to steric hindrance and electronic deactivation.

Optimized Synthesis Workflow
Reaction: Nucleophilic Aromatic Substitution (

) Precursors: 2-Chloro-4-fluorobenzoic acid + Imidazole Key Insight: The fluorine atom at the
para-position is the leaving group. The ortho-chlorine remains intact but sterically crowds the
carboxyl group.

Step-by-Step Protocol:

Dissolution: Dissolve 2-Chloro-4-fluorobenzoic acid (1.0 eq) in DMSO.

Addition: Add Imidazole (2.5 eq) and Potassium Carbonate (

, 2.0 eq).

Heating: Heat to 110°C for 12 hours. (Note: Higher temperature required than 4-IBA due to

the deactivating effect of the carboxylate anion).

Precipitation: Pour the cooled mixture into ice-water and adjust pH to 4.0 with HCl.

Crystallization: Recrystallize the crude precipitate from Ethanol/Water (1:1) to obtain single

crystals suitable for X-ray diffraction (XRD).

Visual Synthesis Pathway
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Figure 1: Synthesis and crystallization workflow for 2-Chloro-4-(imidazol-1-yl)benzoic acid.
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Comparative Structural Analysis
This section objectively compares the target molecule (2-Cl-4-IBA) with the reference standard

(4-IBA).

2.1 Conformational Analysis (The "Ortho-Effect")
In the reference compound 4-IBA, the carboxyl group is largely coplanar with the phenyl ring,

allowing for efficient

-conjugation and the formation of flat hydrogen-bonded sheets. In 2-Cl-4-IBA, the bulky
Chlorine atom at the C2 position creates significant steric repulsion with the carboxyl oxygen
atoms.

Result: The carboxyl group rotates out of the phenyl plane.

Torsion Angle (

):

4-IBA:

(Planar)

2-Cl-4-IBA:

(Twisted)

Impact: This twist breaks the planar stacking capability, leading to "herringbone" or

"corrugated" packing motifs rather than flat sheets.

2.2 Supramolecular Synthons
The crystal packing is driven by the competition between the Carboxylic Acid dimer and the

Carboxylic Acid-Imidazole interaction.
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Feature
Reference: 4-(Imidazol-1-
yl)benzoic acid

Target: 2-Chloro-4-
(imidazol-1-yl)benzoic acid

Primary Synthon
Linear Chain: COOH

N(imidazole)

Helical/Zigzag: COOH

N(imidazole)

Secondary Interactions Stacking (Face-to-Face)

Halogen Bonding: C-Cl

O=C or C-Cl

Dimensionality 2D Sheets (Planar layers)
3D Network (Interlocked due to

twist)

Space Group (Typ.)
P2

/c (Monoclinic)

P2

/n or P-1 (Lower symmetry

likely)

Void Volume Low (Dense packing)
Moderate (Due to steric bulk of

Cl)

2.3 Physicochemical Properties Data
The following data highlights the shift in properties relevant to drug development

(solubility/permeability) and materials science (stability).
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Property 4-IBA (Reference) 2-Cl-4-IBA (Target)
Performance
Implication

Molecular Weight 188.18 g/mol 222.63 g/mol
Increased mass

affects density.

Calculated LogP 1.25 1.89

Higher Lipophilicity:

Better membrane

permeability for drug

candidates.

pKa (Acid) 3.85 3.45

Stronger Acid:

Inductive effect of Cl

stabilizes the

carboxylate anion.

Melting Point 305°C (dec.) ~285-295°C

Lower Stability: Steric

strain reduces lattice

energy slightly

compared to planar 4-

IBA.

Solubility (DMSO) High Very High

Cl disrupts lattice

packing, improving

solubility.

Experimental Characterization Protocols
To validate the structure, the following analytical workflows are mandatory. These protocols are

designed to distinguish the chlorinated derivative from its isomers (e.g., 3-chloro isomer).

Protocol A: Single Crystal X-Ray Diffraction (SC-XRD)
Objective: Determine absolute configuration and torsion angles.

Mounting: Use a Kapton loop with Paratone oil; maintain T = 100 K to reduce thermal

ellipsoids.

Data Collection: Collect a full sphere of data (Mo K
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or Cu K

).

Refinement Check: specifically look for residual electron density near the C2 position to

confirm Chlorine occupancy (100%) vs. Fluorine impurity (<5%).

Protocol B: Powder X-Ray Diffraction (PXRD)
Objective: Bulk phase purity analysis.

Diagnostic Peak: The 2-Cl-4-IBA will show a characteristic low-angle shift in the primary

reflection (d-spacing) compared to 4-IBA due to the increased unit cell volume from the

Chlorine atom.

Scan Range: 2

= 5° to 50°.

Structural Logic Diagram
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Figure 2: Causal relationship between the chlorine substitution and the resulting crystal packing

changes.[1]

Application in Drug & MOF Development
Why choose 2-Cl-4-IBA over 4-IBA?

Drug Design (Bioisosteres):

The Chlorine atom fills hydrophobic pockets in target enzymes (e.g., CYP450 or Kinases)

that the hydrogen in 4-IBA cannot.

The Twisted Conformation may better mimic the transition state of certain enzymatic

reactions compared to the planar 4-IBA.
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MOF Engineering (Linker Design):

Pore Size Control: The protruding Cl atom reduces the effective pore size of the resulting

Metal-Organic Framework, potentially increasing selectivity for gas separation (

vs

).

Flexibility: The twisted linker prevents the formation of "interpenetrated" networks, often

leading to higher porosity frameworks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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